Cas no 124992-48-9 (2-4-(2,4-Dichloro-5-hydroxyphenoxy)phenoxypropanoic Acid Methyl Ester)

• Product Name: 2-4-(2,4-Dichloro-5-hydroxyphenoxy)phenoxypropanoic Acid Methyl Ester
• CAS No: 124992-48-9
• MF: C₁₆H₁₄Cl₂O₅
• MW: 357.185363292694
• CID: 223748
• PubChem ID: 180299
• Update Time: 2025-05-26

2-4-(2,4-Dichloro-5-hydroxyphenoxy)phenoxypropanoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-[4-(2,4-dichloro-5-hydroxyphenoxy)phenoxy]-, methyl ester
• Diclofop-methy
• DICLOFOP METHYL, 5-HYDROXY
• 2-[4-(2,4-Dichloro-5-hydroxyphenoxy)phenoxy]propanoic Acid Methyl Ester
• methyl 2-[4-(2,4-dichloro-5-hydroxyphenoxy)phenoxy]propanoate
• AC1L46X5
• Diclofop methyl-5-hydroxy, 10 μg
• μL in cyclohexane
• DTXSID70924981
• Methyl 2-(4-(2,4-dichloro-5-hydroxyphenoxy)phenoxy)propanoate
• Diclofop-methyl-5-hydroxy
• Propanoic acid, 2-(4-(2,4-dichloro-5-hydroxyphenoxy)phenoxy)-, methyl ester
• Methyl2-(4-(2,4-dichloro-5-hydroxyphenoxy)phenoxy)propanoate
• 124992-48-9
• FT-0708775
• 2-4-(2,4-Dichloro-5-hydroxyphenoxy)phenoxypropanoic Acid Methyl Ester

• Inchi： 1S/C16H14Cl2O5/c1-9(16(20)21-2)22-10-3-5-11(6-4-10)23-15-8-14(19)12(17)7-13(15)18/h3-9,19H,1-2H3
• InChI Key： WXJXATZMSNYPTG-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1OC1C=CC(=CC=1)OC(C(=O)OC)C)O)Cl

Computed Properties

• Exact Mass: 356.02200
• Monoisotopic Mass: 356.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 65A^2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 440.9±45.0 °C at 760 mmHg
• Flash Point: 220.4±28.7 °C
• Refractive Index: 1.581
• PSA: 64.99000
• LogP: 4.43160
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-4-(2,4-Dichloro-5-hydroxyphenoxy)phenoxypropanoic Acid Methyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 2-4-(2,4-Dichloro-5-hydroxyphenoxy)phenoxypropanoic Acid Methyl Ester

Introduction to 2-4-(2,4-Dichloro-5-hydroxyphenoxy)phenoxypropanoic Acid Methyl Ester and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology. Among these, 2-4-(2,4-Dichloro-5-hydroxyphenoxy)phenoxypropanoic Acid Methyl Ester, with the CAS number 124992-48-9, has emerged as a compound of significant interest due to its unique structural properties and potential applications. This compound, characterized by its intricate molecular architecture, has garnered attention from researchers exploring novel therapeutic agents and biochemical pathways.

The molecular structure of 2-4-(2,4-Dichloro-5-hydroxyphenoxy)phenoxypropanoic Acid Methyl Ester consists of a phenolic backbone substituted with chloro and hydroxyl groups, further modified by a phenoxypropanoic acid moiety esterified at the carboxyl group. This specific arrangement of functional groups imparts distinct chemical reactivity and biological activity, making it a valuable candidate for various scientific investigations.

In recent years, there has been a surge in research focused on developing new compounds that can modulate biological processes at the molecular level. The presence of both hydroxyl and chloro substituents in the structure of 2-4-(2,4-Dichloro-5-hydroxyphenoxy)phenoxypropanoic Acid Methyl Ester suggests potential interactions with enzymes and receptors, which are critical for drug development. These interactions can lead to the development of novel pharmacological agents with targeted therapeutic effects.

One of the most compelling aspects of this compound is its potential application in the field of medicinal chemistry. Researchers are increasingly interested in exploring how structural modifications can influence biological activity. The esterification of the carboxyl group in 2-4-(2,4-Dichloro-5-hydroxyphenoxy)phenoxypropanoic Acid Methyl Ester provides a versatile chemical handle that can be further modified to enhance its pharmacological properties. This flexibility is crucial for designing molecules that can interact effectively with biological targets.

The CAS number 124992-48-9 serves as a unique identifier for this compound, facilitating its recognition and study in scientific literature. This standardized nomenclature system ensures that researchers around the world can accurately reference and discuss this compound, fostering collaboration and knowledge sharing across different disciplines.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of complex molecules like 2-4-(2,4-Dichloro-5-hydroxyphenoxy)phenoxypropanoic Acid Methyl Ester with greater accuracy. These computational tools allow scientists to simulate interactions between the compound and biological targets, providing insights into its potential therapeutic applications. Such simulations are invaluable for guiding experimental design and optimizing drug candidates.

The significance of this compound extends beyond its immediate applications in drug development. Its unique structural features make it a valuable tool for studying fundamental biochemical processes. By understanding how 2-4-(2,4-Dichloro-5-hydroxyphenoxy)phenoxypropanoic Acid Methyl Ester interacts with biological systems, researchers can gain insights into mechanisms that underlie various diseases. This knowledge can pave the way for the development of more effective treatments.

In conclusion, 2-4-(2,4-Dichloro-5-hydroxyphenoxy)phenoxypropanoic Acid Methyl Ester, identified by its CAS number 124992-48-9, represents a promising area of research with significant implications for pharmaceuticals and biotechnology. Its complex molecular structure and diverse functional groups offer numerous opportunities for further exploration. As scientific understanding continues to evolve, compounds like this one will undoubtedly play a crucial role in advancing our ability to address complex biological challenges.